Cas no 24286-43-9 (Benzeneethanamine,2,5-dimethoxy-N,4-dimethyl-)

Benzeneethanamine,2,5-dimethoxy-N,4-dimethyl- structure
24286-43-9 structure
Product Name:Benzeneethanamine,2,5-dimethoxy-N,4-dimethyl-
CAS No:24286-43-9
MF:C12H19NO2
MW:209.2847635746
CID:276295
PubChem ID:212479
Update Time:2025-04-19

Benzeneethanamine,2,5-dimethoxy-N,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanamine,2,5-dimethoxy-N,4-dimethyl-
    • 2-(2,5-Dimethoxy-4-methylphenyl)-N-methylethan-1-amine
    • 2,5-Dimethoxy-N,4-dimethylphenethylamine
    • Phenethylamine, 2,5-dimethoxy-N,4-dimethyl-
    • DTXSID60947124
    • 24286-43-9
    • BRN 2105009
    • Inchi: 1S/C12H19NO2/c1-9-7-12(15-4)10(5-6-13-2)8-11(9)14-3/h7-8,13H,5-6H2,1-4H3
    • InChI Key: HPHKCSXBRWQCJB-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C)C(=CC=1CCNC)OC

Computed Properties

  • Exact Mass: 209.14167
  • Monoisotopic Mass: 209.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 30.5Ų

Experimental Properties

  • Density: 0.987
  • Boiling Point: 306.3°Cat760mmHg
  • Flash Point: 126.7°C
  • Refractive Index: 1.499
  • PSA: 30.49
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